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Compound of Interest

Compound Name: Cl-HIBO

Cat. No.: B1662296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cl-HIBO ((RS)-2-amino-3-(4-chloro-3-hydroxy-5-isoxazolyl)propionic acid) is a potent and

highly subtype-selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid

(AMPA) type ionotropic glutamate receptors, specifically targeting GluR1 and GluR2 subunits.

Its selectivity makes it a valuable tool for investigating the physiological and pathological roles

of these specific receptor subtypes in the central nervous system. This guide provides a

comprehensive overview of the safety, handling, and experimental protocols associated with

Cl-HIBO, intended for use by laboratory personnel. Due to the absence of publicly available

acute toxicity data, such as an LD50 value, users are strongly advised to conduct a thorough

risk assessment before use and handle the compound with caution.

Safety and Handling Guidelines
While specific quantitative toxicity data for Cl-HIBO is not publicly available, the following

guidelines are based on general laboratory safety principles for handling potent neuroactive

compounds and information from available Safety Data Sheets (SDS) for similar chemicals.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

Cl-HIBO or its solutions.
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Eye Protection: Safety glasses or goggles are mandatory to protect against accidental

splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) is recommended. Work should be conducted in a well-

ventilated area, preferably a chemical fume hood.

Storage and Stability
Storage Condition Duration

Powder

-20°C Up to 2 years

In DMSO

4°C Up to 2 weeks

-80°C Up to 6 months

Cl-HIBO is light-sensitive and should be stored in a tightly sealed, light-resistant container.

Spill and Emergency Procedures
Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect

solids in a sealed container for disposal. Clean the spill area thoroughly with soap and water.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Physicochemical and Pharmacological Data
Property Value

CAS Number 909400-43-7

Molecular Formula C₆H₇ClN₂O₄

Molecular Weight 206.58 g/mol

Mechanism of Action
Selective agonist for GluR1 and GluR2 AMPA

receptor subunits.

EC₅₀ (GluR1) 4.7 µM

EC₅₀ (GluR2) 1.7 µM

IC₅₀ (AMPA Receptor) 0.22 µM

Experimental Protocols
The following protocols are generalized methodologies and should be optimized for specific

experimental conditions.

Synthesis of Cl-HIBO (Conceptual Outline)
A detailed, peer-reviewed synthesis protocol for Cl-HIBO is not readily available in the public

domain. However, the synthesis of structurally related isoxazole amino acids provides a likely

synthetic route. The synthesis would likely involve the construction of the 4-chloro-3-hydroxy-5-

isoxazolyl core, followed by the introduction of the aminopropionic acid side chain. A plausible,

though unverified, multi-step synthesis might proceed as follows:
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Core Synthesis Side-Chain Addition

Starting Material
(e.g., substituted β-ketoester)

Cyclization with
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1
Chlorination of
Isoxazole Ring

2
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3
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substituent at C5
Intermediate Coupling with an

Alanine Synthon

4
Deprotection

5
Cl-HIBO

6

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Cl-HIBO.

This is a generalized scheme and requires significant development and optimization by a

qualified synthetic chemist.

Whole-Cell Patch-Clamp Electrophysiology
This protocol outlines the measurement of AMPA receptor-mediated currents in cultured

neurons or brain slices upon application of Cl-HIBO.

Workflow:
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Prepare Brain Slices or
Neuronal Culture

Identify Target Neuron
(e.g., pyramidal neuron)

Establish Whole-Cell
Patch-Clamp Configuration

Record Baseline
Membrane Current

Apply Cl-HIBO via
Perfusion System

Record Inward Current
Mediated by AMPA Receptors

Washout Cl-HIBO and
Record Recovery

Analyze Current Amplitude,
Kinetics, and Dose-Response

 

Prepare Synaptic Membranes from
Brain Tissue or Transfected Cells

Incubate Membranes with
[³H]AMPA and varying

concentrations of Cl-HIBO

Separate Bound and Free
Radioligand via Filtration

Measure Radioactivity of
Bound Ligand using
Scintillation Counting

Analyze Data to Determine
IC₅₀ and Ki of Cl-HIBO

 

Culture Primary Neurons
(e.g., cortical or hippocampal)

Treat Neurons with Varying
Concentrations of Cl-HIBO

Incubate for a Defined
Period (e.g., 24-48 hours)

Assess Cell Viability using
(e.g., MTT, LDH assay, or

Live/Dead staining)

Quantify Neuronal Death and
Determine EC₅₀ for Toxicity
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To cite this document: BenchChem. [Cl-HIBO: A Technical Guide to Safety, Handling, and
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662296#cl-hibo-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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